2-(5-ethyl-2-thienyl)-N-4-morpholinyl-4-quinolinecarboxamide

• IUPAC Name: 2-(5-ethylthiophen-2-yl)-N-morpholin-4-ylquinoline-4-carboxamide
• InChI: InChI=1S/C20H21N3O2S/c1-2-14-7-8-19(26-14)18-13-16(15-5-3-4-6-17(15)21-18)20(24)22-23-9-11-25-12-10-23/h3-8,13H,2,9-12H2,1H3,(H,22,24)
• InChI Key: CHIGJZYZADJKJK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)C2=NC3=CC=CC=C3C(=C2)C(=O)NN4CCOCC4
• Molecular Formula: C20H21N3O2S
• Molecular Weight: 367.5 g/mol

Description

2-(5-ethyl-2-thienyl)-N-4-morpholinyl-4-quinolinecarboxamide, also known as Etonitazene, is a potent opioid analgesic drug that belongs to the benzimidazole family. It was first synthesized by Parke-Davis in 1957 and was initially used for the treatment of various types of pain. However, due to its high potency and potential for abuse, it is now classified as a Schedule I controlled substance in the United States.

Mechanism of Action

2-(5-ethyl-2-thienyl)-N-4-morpholinyl-4-quinolinecarboxamide acts on the central nervous system by binding to specific opioid receptors, primarily the mu-opioid receptor. This binding results in the inhibition of pain signals and the release of dopamine, which produces feelings of euphoria and pleasure. However, prolonged use of 2-(5-ethyl-2-thienyl)-N-4-morpholinyl-4-quinolinecarboxamide can lead to tolerance, dependence, and addiction.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(5-ethyl-2-thienyl)-N-4-morpholinyl-4-quinolinecarboxamide are similar to other opioid drugs. It produces analgesia, sedation, respiratory depression, and pupillary constriction. It also affects the gastrointestinal system, causing constipation and nausea. Prolonged use of 2-(5-ethyl-2-thienyl)-N-4-morpholinyl-4-quinolinecarboxamide can lead to tolerance, dependence, and addiction.

Advantages and Limitations for Lab Experiments

2-(5-ethyl-2-thienyl)-N-4-morpholinyl-4-quinolinecarboxamide is a potent opioid drug that has several advantages for lab experiments. It produces reliable and consistent results, making it a useful tool for studying the opioid receptor system. However, its high potency and potential for abuse make it difficult to handle and require specialized equipment and personnel. Additionally, the use of 2-(5-ethyl-2-thienyl)-N-4-morpholinyl-4-quinolinecarboxamide in lab experiments is strictly regulated due to its classification as a Schedule I controlled substance.

Future Directions

There are several future directions for the research of 2-(5-ethyl-2-thienyl)-N-4-morpholinyl-4-quinolinecarboxamide. One area of interest is the development of new opioid drugs that have the analgesic properties of 2-(5-ethyl-2-thienyl)-N-4-morpholinyl-4-quinolinecarboxamide but with reduced potential for abuse and addiction. Another area of interest is the investigation of the molecular mechanisms of opioid receptors and their interactions with 2-(5-ethyl-2-thienyl)-N-4-morpholinyl-4-quinolinecarboxamide. This research could lead to the development of new treatments for opioid addiction and pain management. Finally, there is a need for more research on the long-term effects of 2-(5-ethyl-2-thienyl)-N-4-morpholinyl-4-quinolinecarboxamide use on the brain and body. This information could help to inform public health policies and interventions aimed at reducing the harm associated with opioid use.

Scientific Research Applications

2-(5-ethyl-2-thienyl)-N-4-morpholinyl-4-quinolinecarboxamide has been extensively studied for its analgesic properties and has been found to be highly effective in relieving pain. It is also being investigated for its potential use in the treatment of opioid addiction. Several studies have shown that 2-(5-ethyl-2-thienyl)-N-4-morpholinyl-4-quinolinecarboxamide can reduce opioid withdrawal symptoms and cravings, making it a promising candidate for medication-assisted therapy.